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An In-depth Technical Guide to the Physicochemical Properties of 1-Adamantanethiol

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of molecules like 1-adamantanethiol is fundamental. This

guide provides a detailed overview of the melting and boiling points of 1-adamantanethiol,
outlines the standard experimental protocols for their determination, and presents visual

workflows for these procedures.

Physicochemical Data of 1-Adamantanethiol
1-Adamantanethiol is a solid at room temperature.[1][2][3][4] The following table summarizes

its key physical properties.

Property Value Source(s)

Melting Point 103-105 °C [1]

99-106 °C [2][4][5]

Boiling Point 237.8 ± 9.0 °C (at 760 Torr) [3]

Density
1.09 ± 0.1 g/cm³ (at 20 °C, 760

Torr)
[3]

Flash Point 94.2 ± 16.7 °C [3]
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Experimental Protocols
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid compound like 1-adamantanethiol.

Melting Point Determination: Capillary Method
The capillary method is a standard technique for determining the melting point of a solid.[1] It

involves heating a small sample in a capillary tube and observing the temperature range over

which it melts.[6]

Methodology:

Sample Preparation: A small amount of finely powdered 1-adamantanethiol is introduced

into a capillary tube, which is sealed at one end.[7] The tube is then tapped gently to pack

the sample to a height of 2-3 mm.[4][7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, often attached to

a thermometer or with an integrated digital thermometer.[3][8] The apparatus can be a

heated oil bath (like a Thiele tube) or a metal block.[6][8]

Heating and Observation: The apparatus is heated at a controlled rate.[9] An initial rapid

heating can be used to determine an approximate melting point.[6][8] Subsequently, a new

sample is heated slowly, at a rate of about 1-2 °C per minute, near the expected melting

point.[6][9]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range.[7] The temperature at which the entire sample has turned

into a clear liquid is recorded as the end of the melting range.[4][7] Pure substances typically

have a sharp melting range of 0.5-1.0°C.[6]
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Capillary Method for Melting Point Determination.

Boiling Point Determination: Thiele Tube Method
For determining the boiling point of a substance available in small quantities, the Thiele tube

method is commonly employed.[2]

Methodology:

Sample Preparation: A small amount of the liquid sample (if 1-adamantanethiol were

melted) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and

placed inside the test tube with the open end submerged in the liquid.[2][10]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube filled with a high-boiling point liquid, such as mineral oil.[2][11] The Thiele tube's

design facilitates uniform heating through convection currents.[11]

Heating: The side arm of the Thiele tube is gently heated.[5] As the temperature rises, the air

trapped in the capillary tube will expand and exit, forming bubbles.[2]

Observation and Data Recording: Heating continues until a continuous stream of bubbles

emerges from the capillary tube.[2][5] The heat source is then removed, and the apparatus is

allowed to cool. The temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube is the boiling point of the sample.[2][5][10] This is the point where the

external pressure equals the vapor pressure of the substance.
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Thiele Tube Method for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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